Cas no 13164-02-8 (Phosphinothioic amide,N,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl)- (9CI))

• Product Name: Phosphinothioic amide,N,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl)- (9CI)
• CAS No: 13164-02-8
• MF: C₁₀H₂₂N₆P₂S₂
• MW: 352.399399280548
• CID: 198041
• PubChem ID: 253453
• Update Time: 2025-04-19

Phosphinothioic amide,N,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 13164-02-8
• NSC-76406
• Phosphinothioic amide, N,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl]-
• SMR001559921
• NCIOpen2_008470
• N,N'-Ethane-1,2-diylbis{P,P-bis[(aziridin-1-yl)](phosphinothioic amide)}
• Phosphinothioic amide,N'-ethylenebis[P,P-bis(1-aziridinyl)-
• MLS002693986
• NSC76406
• CHEMBL1883115
• DTXSID90927297
• Phosphinothioic amide,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl]-
• HMS3094A09
• Phosphinothioic amide,N,N'-1,2-ethanediylbis[P,P-bis(1-aziridinyl)- (9CI)

• Inchi： 1S/C10H22N6P2S2/c19-17(13-3-4-13,14-5-6-14)11-1-2-12-18(20,15-7-8-15)16-9-10-16/h1-10H2,(H,11,19)(H,12,20)
• InChI Key： QFVXCQUOURLVKA-UHFFFAOYSA-N
• SMILES： S=P(NCCNP(N1CC1)(N1CC1)=S)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 352.082
• Monoisotopic Mass: 352.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 477.2°Cat760mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.723
• PSA: 119.90000
• LogP: 1.71160